Cas no 15401-66-8 (4H-Benzo[de][1,3]benzodioxolo[5,6-g]quinoline,5,6,6a,7-tetrahydro-1,2-dimethoxy-, (6aS)-)

4H-Benzo[de][1,3]benzodioxolo[5,6-g]quinoline,5,6,6a,7-tetrahydro-1,2-dimethoxy-, (6aS)- Properties

Names and Identifiers

• 4H-Benzo[de][1,3]benzodioxolo[5,6-g]quinoline,5,6,6a,7-tetrahydro-1,2-dimethoxy-, (6aS)-
• Nornantenine
• CHEBI:175147
• 1,2-Dimethoxy-9,10-methylenedioxynoraporphine
• 4H-Benzo(de)(1,3)benzodioxolo(5,6-g)quinoline, 5,6,6a,7-tetrahydro-1,2-dimethoxy-, (S)-
• 15401-66-8
• N-Nornantenine
• (+)-Nornantenine
• 1,2-Dimethoxy-5,6,6a,7-tetrahydro-4H,10H-benzo[de][1,3]benzodioxolo[5,6-g]quinoline
• CHEMBL1254951
• 18,19-dimethoxy-5,7-dioxa-13-azapentacyclo[10.7.1.0^{2,10}.0^{4,8}.0^{16,20}]icosa-1(20),2,4(8),9,16,18-hexaene
• 18,19-dimethoxy-5,7-dioxa-13-azapentacyclo[10.7.1.02,10.04,8.016,20]icosa-1(20),2,4(8),9,16,18-hexaene
• DTXSID00934896
• SCHEMBL6689417
• CHEMBL3827872
• BDBM50187679
• +Expand

• InChIKey： JWXKBCGJLCEZTJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H19NO4/c1-21-16-6-10-3-4-20-13-5-11-7-14-15(24-9-23-14)8-12(11)18(17(10)13)19(16)22-2/h6-8,13,20H,3-5,9H2,1-2H3
• SMILES： COC1C=C2C3C(CC4=CC5OCOC=5C=C4C=3C=1OC)NCC2

Computed Properties

• Exact Mass: 325.13147
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 325.131
• Heavy Atom Count: 24
• Complexity: 474
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 48.95
• Refractive Index: 1.618
• Boiling Point: 506.1°C at 760 mmHg
• Flash Point: 204.9°C
• Density: 1.286